Cas no 914220-05-6 (2-(2-CYCLOPENTYLETHYL)-6-CHLORO-IMIDAZO[1,2-B]PYRIDAZINE-3-CARBOXYLIC ACID)

2-(2-CYCLOPENTYLETHYL)-6-CHLORO-IMIDAZO[1,2-B]PYRIDAZINE-3-CARBOXYLIC ACID structure
914220-05-6 structure
Product Name:2-(2-CYCLOPENTYLETHYL)-6-CHLORO-IMIDAZO[1,2-B]PYRIDAZINE-3-CARBOXYLIC ACID
CAS No:914220-05-6
MF:C14H16ClN3O2
MW:293.748742103577
CID:996388
PubChem ID:29923074
Update Time:2025-04-20

2-(2-CYCLOPENTYLETHYL)-6-CHLORO-IMIDAZO[1,2-B]PYRIDAZINE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 2-(2-CYCLOPENTYLETHYL)-6-CHLORO-IMIDAZO[1,2-B]PYRIDAZINE-3-CARBOXYLIC ACID
    • 6-chloro-2-(2-cyclopentylethyl)imidazo[1,2-b]pyridazine-3-carboxylic acid
    • DTXSID80652208
    • (PERFLUORO-N-HEXYL)PHENYLIODONIUMTRIFLUOROMETHANESULFONATE
    • 914220-05-6
    • AKOS015962470
    • 6-chloro-2-(2-cyclopentylethyl)imidazo[1,2-b]pyridazine-3-carboxylicacid
    • Inchi: 1S/C14H16ClN3O2/c15-11-7-8-12-16-10(6-5-9-3-1-2-4-9)13(14(19)20)18(12)17-11/h7-9H,1-6H2,(H,19,20)
    • InChI Key: YNVIZKCWQNGQMA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2N(C(C(=O)O)=C(CCC3CCCC3)N=2)N=1

Computed Properties

  • Exact Mass: 293.0931045g/mol
  • Monoisotopic Mass: 293.0931045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 67.5Ų
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